Cas no 887223-28-1 (1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide)

• Product Name: 1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide
• CAS No: 887223-28-1
• MF: C₂₅H₂₉N₃O₃S
• MW: 451.581064939499
• CID: 6088598
• PubChem ID: 16807341
• Update Time: 2025-07-10

1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[3-[(3,4-dimethylphenyl)sulfonyl]-6-ethyl-4-quinolinyl]-
• F1608-0170
• 1-[3-(3,4-DIMETHYLBENZENESULFONYL)-6-ETHYLQUINOLIN-4-YL]PIPERIDINE-4-CARBOXAMIDE
• AKOS001858281
• 1-(3-((3,4-dimethylphenyl)sulfonyl)-6-ethylquinolin-4-yl)piperidine-4-carboxamide
• 1-[3-(3,4-dimethylphenyl)sulfonyl-6-ethylquinolin-4-yl]piperidine-4-carboxamide
• 887223-28-1

• Inchi： 1S/C25H29N3O3S/c1-4-18-6-8-22-21(14-18)24(28-11-9-19(10-12-28)25(26)29)23(15-27-22)32(30,31)20-7-5-16(2)17(3)13-20/h5-8,13-15,19H,4,9-12H2,1-3H3,(H2,26,29)
• InChI Key： CTDCZQARUIAVSV-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2S(C2=CC=C(C)C(C)=C2)(=O)=O)=CC=C(CC)C=3)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 451.19296297g/mol
• Monoisotopic Mass: 451.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Predicted)
• Boiling Point: 726.2±60.0 °C(Predicted)
• pka: 16.22±0.20(Predicted)

Additional information on 1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide

Introduction to 1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide (CAS No. 887223-28-1)

1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide (CAS No. 887223-28-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

The chemical structure of 1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide is defined by a quinoline core linked to a piperidine ring through an amide bond. The quinoline moiety is substituted with an ethyl group at the 6-position, while the piperidine ring is functionalized with a 3,4-dimethylbenzenesulfonyl group at the 3-position. This intricate arrangement of functional groups imparts unique pharmacological properties to the compound.

The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the reaction of 6-ethylquinoline with a suitable sulfonyl chloride to form the intermediate sulfonyl derivative. This intermediate is then coupled with a piperidine carboxylic acid derivative using coupling reagents such as EDCI or HATU. The final step often involves deprotection or functional group modification to obtain the desired product.

Biological Activities

1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Recent research has highlighted several key properties:

• Neuroprotective Effects: Studies have shown that this compound exhibits neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. It has been found to reduce oxidative stress and inflammation in neuronal cells, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
• Cancer Therapy: The compound has demonstrated significant anti-cancer properties by inhibiting the growth and proliferation of various cancer cell lines. Mechanistic studies have revealed that it targets key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. Additionally, it has shown synergistic effects when combined with other anti-cancer agents, enhancing overall therapeutic efficacy.
• Inflammation Modulation: Inflammatory responses play a crucial role in many diseases, including chronic conditions and autoimmune disorders. Research has indicated that 1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines and chemokines. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Development

The promising preclinical results of 1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide have led to its advancement into clinical trials. Several Phase I and II trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have shown favorable outcomes, with patients experiencing significant improvements in disease symptoms and quality of life.

In addition to clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of the compound to enhance its bioavailability and reduce potential side effects. Strategies such as prodrug design and nanoparticle formulations are being explored to improve drug delivery and target specific tissues or organs.

Conclusion

1-3-(3,4-dimethylbenzenesulfonyl)-6-ethylquinolin-4-ylpiperidine-4-carboxamide (CAS No. 887223-28-1) represents a promising therapeutic agent with diverse biological activities. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in various medical applications. As research continues to advance our understanding of this compound, it holds great potential for improving patient outcomes in neurological disorders, cancer, and inflammatory diseases.